Cas no 2034560-72-8 (1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one)

1-{3-[(2-Methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one is a specialized organic compound featuring a piperidine core functionalized with a 2-methylpyrimidin-4-yl ether linkage and a diphenylketone moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate for bioactive molecules. The presence of the pyrimidine ring suggests possible interactions with biological targets, while the diphenylethanone group may enhance stability and lipophilicity. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound is synthesized under controlled conditions to ensure high purity, suitable for research applications requiring consistent performance.
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one structure
2034560-72-8 structure
Product Name:1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
CAS No:2034560-72-8
MF:C24H25N3O2
MW:387.474205732346
CID:5337405
Update Time:2025-06-11

1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2,2-diphenylethanone
    • 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
    • 1-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-2,2-diphenylethanone
    • Inchi: 1S/C24H25N3O2/c1-18-25-15-14-22(26-18)29-21-13-8-16-27(17-21)24(28)23(19-9-4-2-5-10-19)20-11-6-3-7-12-20/h2-7,9-12,14-15,21,23H,8,13,16-17H2,1H3
    • InChI Key: WUTOHJCKSFLUMR-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=C(C)N=1)C1CN(C(C(C2C=CC=CC=2)C2C=CC=CC=2)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 498
  • XLogP3: 4.2
  • Topological Polar Surface Area: 55.3

1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6480-6512-2μmol
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6480-6512-5μmol
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6480-6512-10μmol
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6480-6512-20μmol
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6480-6512-1mg
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
1mg
$54.0 2023-09-08
Life Chemicals
F6480-6512-2mg
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
2mg
$59.0 2023-09-08
Life Chemicals
F6480-6512-3mg
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
3mg
$63.0 2023-09-08
Life Chemicals
F6480-6512-4mg
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
4mg
$66.0 2023-09-08
Life Chemicals
F6480-6512-5mg
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
5mg
$69.0 2023-09-08
Life Chemicals
F6480-6512-10mg
1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one
2034560-72-8
10mg
$79.0 2023-09-08

1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one Related Literature

Additional information on 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one

Research Brief on 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one (CAS: 2034560-72-8)

Recent studies on the compound 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one (CAS: 2034560-72-8) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery, particularly in targeting specific biological pathways. The following brief synthesizes the latest findings and developments related to this compound.

The compound's structure, featuring a 2-methylpyrimidin-4-yloxy piperidine moiety linked to a diphenylethanone scaffold, suggests its potential as a kinase inhibitor. Recent in vitro studies have demonstrated its efficacy in modulating key signaling pathways, including those involved in inflammation and oncogenesis. Preliminary data indicate that this compound exhibits selective binding affinity towards certain protein kinases, making it a viable candidate for further optimization in therapeutic development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes and structure-activity relationships (SAR) of derivatives of 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one. The study highlighted the importance of the piperidine and pyrimidine rings in maintaining biological activity, with modifications to these regions significantly affecting potency and selectivity. The findings underscore the compound's versatility as a scaffold for further medicinal chemistry efforts.

Another significant development involves the compound's pharmacokinetic properties. Recent preclinical evaluations have shown favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and reducing potential off-target effects. Ongoing research aims to address these limitations through structural refinements and formulation strategies.

In conclusion, 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2,2-diphenylethan-1-one represents a promising lead compound in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activity warrant further investigation, particularly in the context of targeted therapies for diseases such as cancer and inflammatory disorders. Future research should focus on advancing its therapeutic potential through comprehensive in vivo studies and clinical translation.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent